(±)16(17)-DiHDPA
(±)16(17)-DiHDPA
16-DiHDPA is produced from cytochrome P450 epoxygenase action on docosahexaenoic acid (DHA;). It has been shown to inhibit VEGF-induced angiogenesis and reduce cancer cell metastasis in mice.
Brand Name:
Vulcanchem
CAS No.:
1345275-27-5
VCID:
VC21240958
InChI:
InChI=1S/C22H34O4/c1-2-3-14-17-20(23)21(24)18-15-12-10-8-6-4-5-7-9-11-13-16-19-22(25)26/h3,5-8,11-15,20-21,23-24H,2,4,9-10,16-19H2,1H3,(H,25,26)/b7-5-,8-6-,13-11-,14-3-,15-12-
SMILES:
CCC=CCC(C(CC=CCC=CCC=CCC=CCCC(=O)O)O)O
Molecular Formula:
C22H34O4
Molecular Weight:
362.5 g/mol
(±)16(17)-DiHDPA
CAS No.: 1345275-27-5
Cat. No.: VC21240958
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 16-DiHDPA is produced from cytochrome P450 epoxygenase action on docosahexaenoic acid (DHA;). It has been shown to inhibit VEGF-induced angiogenesis and reduce cancer cell metastasis in mice. |
|---|---|
| CAS No. | 1345275-27-5 |
| Molecular Formula | C22H34O4 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | (4Z,7Z,10Z,13Z,19Z)-16,17-dihydroxydocosa-4,7,10,13,19-pentaenoic acid |
| Standard InChI | InChI=1S/C22H34O4/c1-2-3-14-17-20(23)21(24)18-15-12-10-8-6-4-5-7-9-11-13-16-19-22(25)26/h3,5-8,11-15,20-21,23-24H,2,4,9-10,16-19H2,1H3,(H,25,26)/b7-5-,8-6-,13-11-,14-3-,15-12- |
| Standard InChI Key | YXQCSWUATWXVGK-ZYADFMMDSA-N |
| Isomeric SMILES | CC/C=C\CC(C(C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O)O)O |
| SMILES | CCC=CCC(C(CC=CCC=CCC=CCC=CCCC(=O)O)O)O |
| Canonical SMILES | CCC=CCC(C(CC=CCC=CCC=CCC=CCCC(=O)O)O)O |
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